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Analytical Method for Nintedanib Quantification

A stability-indicating Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method

has been developed and validated specifically for quantifying nintedanib (NTB), including in

nanostructured lipid carriers [1]. This method is suitable for analyzing entrapment efficiency and drug

release profiles.

Validated RP-HPLC Protocol [1]

Stationary Phase: Shimadzu C18 column (250 × 4.6 mm, 5 µm)
Mobile Phase: 0.1% v/v Triethylamine (TEA) in water : Acetonitrile (ACN) (35:65 % v/v)

Flow Rate: 1.0 mL/min
Detection Wavelength: 390 nm

Injection Volume: 20 µL
Retention Time: 6.77 ± 0.00 minutes

Run Time: ~10-12 minutes
Linearity Range: 0.5 - 4.5 µg/mL (Correlation coefficient, R² = 0.999)

Sample Preparation for Entrapment Efficiency

Ultrafiltration/Centrifugation: Place a measured volume of the nanocarrier dispersion (e.g., 1 mL)
into an ultrafiltration tube (e.g., molecular weight cut-off 4000 Da or 12-14 kDa dialysis tubing).
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Separate Free Drug: Centrifuge at high speed (e.g., 2000-6000 rpm for 20 minutes). The free drug

will pass through the membrane, while the nanocarriers with entrapped drug are retained.
Analyze Free Drug: Dilute the filtrate (containing unentrapped nintedanib) appropriately with the

mobile phase and analyze using the RP-HPLC method.
Destroy Nanocarriers (for Total Drug): To determine the total drug content in the formulation,

disrupt another sample of the nanocarrier dispersion using a solvent like methanol or acetonitrile,
sonicate, then dilute and analyze via HPLC.

Nanocarrier Formulations & Entrapment Efficiency

The table below summarizes various nintedanib-loaded nanocarriers reported in recent literature, along with

their composition and achieved entrapment efficiency.

Nanocarrier Type Key Composition
Preparation
Technique

Reported
Entrapment
Efficiency (EE%)

Citation

Novasomes Span 60,
Cholesterol, Oleic

Acid

Thin-film hydration ~90% [2]

Polymeric Mixed
Micelles (PMMs)

Soluplus, Tween 80,

Sodium
Deoxycholate

Thin-film hydration 90.26% [3]

Solid Lipid
Nanoparticles
(SLN)

Glyceryl
monostearate,

Lecithin, Poloxamer
188

Double-emulsification >90% [4]

Chitosan
Nanoparticles

Chitosan, γ-
Polyglutamic acid

(PGA)

Ionic gelation Not explicitly
stated, but

optimized for
size/PDI

[5] [6]

PLGA
Nanoparticles

PLGA Polymer Nanoprecipitation /
Emulsion-solvent

evaporation

Not explicitly stated
for PF, used for

glioblastoma

[7] [8]
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Nanocarrier Type Key Composition
Preparation
Technique

Reported
Entrapment
Efficiency (EE%)

Citation

β-Cyclodextrin
Microparticles

Insoluble β-
cyclodextrin polymer

Cross-linking & drug
loading via incubation

High binding affinity
confirmed via SPR

& docking

[9]

Experimental Workflow for Entrapment Efficiency
Determination

The following diagram illustrates the logical workflow for preparing nintedanib nanocarriers and

determining their entrapment efficiency.
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Key Calculations

Start: Prepare Nintedanib-Loaded Nanocarrier

1. Separate Free Drug
(Ultrafiltration/Centrifugation)

2. Analyze Filtrate via RP-HPLC
(Quantify Free Nintedanib)

3. Calculate Entrapment Efficiency (EE%)

EE% = (Total Drug - Free Drug) / Total Drug × 100%

Click to download full resolution via product page

Protocol Notes and Best Practices

Method Validation: The referenced RP-HPLC method has been validated for specificity, linearity,
precision, and accuracy, ensuring it is suitable for this application [1].

Formulation Optimization: Many studies utilized statistical designs (e.g., Box-Behnken) to optimize
formulation variables like lipid/polymer and surfactant ratios to maximize entrapment efficiency [2] [3].

Critical Parameters: For the RP-HPLC method, maintain a consistent mobile phase composition,
pH, and flow rate for reproducible retention times. For sample preparation, ensure the centrifugation

speed and time are sufficient to completely separate free drug from the nanocarriers.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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